N-(2-chlorobenzyl)-6-[1-{2-[(3-methoxypropyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]hexanamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-6-[1-[2-(3-methoxypropylamino)-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]hexanamide
• InChI: InChI=1S/C25H31ClN4O5S/c1-35-14-7-12-27-22(32)17-30-20-11-15-36-23(20)24(33)29(25(30)34)13-6-2-3-10-21(31)28-16-18-8-4-5-9-19(18)26/h4-5,8-9,11,15H,2-3,6-7,10,12-14,16-17H2,1H3,(H,27,32)(H,28,31)
• InChI Key: ZAQBZBXUIRGZNT-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CN1C2=C(C(=O)N(C1=O)CCCCCC(=O)NCC3=CC=CC=C3Cl)SC=C2
• Molecular Formula: C25H31ClN4O5S
• Molecular Weight: 535.1 g/mol

Description

N-(2-chlorobenzyl)-6-[1-{2-[(3-methoxypropyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]hexanamide is a useful research compound. Its molecular formula is C25H31ClN4O5S and its molecular weight is 535.06. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

• Compounds similar to N-(2-chlorobenzyl)-6-[1-{2-[(3-methoxypropyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]hexanamide, particularly those derived from pyrimidinones and thieno[3,2-d]pyrimidin, have shown promising antimicrobial and antifungal activities. This is evident from studies where derivatives fused with thiophene rings displayed significant antibacterial and antifungal properties (Hossan et al., 2012), and other derivatives demonstrated potent antifungal effects against fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).

Anti-Inflammatory and Analgesic Effects

• Research on novel compounds structurally related to this compound, such as benzodifuranyl derivatives and thiazolopyrimidines, has indicated their potential as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity on cyclooxygenase enzymes and displayed analgesic and anti-inflammatory effects in pharmacological screenings (Abu‐Hashem et al., 2020).

Antitumor Activity

• Some pyrimidine derivatives, which share a core structural similarity with this compound, have been explored for their antitumor properties. These studies have found that certain compounds exhibit significant inhibitory effects on the proliferation of cancer cell lines, suggesting their potential in cancer therapy (Hafez et al., 2009).

Antiangiogenic Potential

• Pyrimidine derivatives, akin to the compound , have also been investigated for their antiangiogenic properties. Theoretical and docking studies indicate that certain compounds in this category could be effective in inhibiting angiogenesis, a critical process in tumor growth and metastasis (Jafar & Hussein, 2021).